3-fluoro-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H19FN2O4S/c1-25-17-9-8-14(12-16(17)21-10-3-2-7-18(21)22)20-26(23,24)15-6-4-5-13(19)11-15/h4-6,8-9,11-12,20H,2-3,7,10H2,1H3
• InChI Key: FTKSTNVBRXYQEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)F)N3CCCCC3=O
• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol
• CAS No.: 941945-35-3

Description

3-fluoro-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide is a chemical compound. It is available for research use.

Scientific Research Applications

Photodynamic Therapy Application

The compound 3-fluoro-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide, due to its structural similarities with benzenesulfonamide derivatives, may have potential applications in photodynamic therapy for cancer treatment. A study on a related compound, zinc(II) phthalocyanine substituted with benzenesulfonamide, demonstrated its effectiveness as a Type II photosensitizer due to its good fluorescence properties and high singlet oxygen quantum yield, which are crucial for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Inhibitory Effects on Enzymes

Compounds similar to this compound have been studied for their inhibitory effects on enzymes like kynurenine 3-hydroxylase and cyclooxygenase-2 (COX-2). For instance, N-(4-phenylthiazol-2-yl)benzenesulfonamides have shown high-affinity inhibition of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, which is significant in neuronal injury (Röver et al., 1997). Similarly, derivatives of benzenesulfonamide have been synthesized and evaluated for their selective inhibitory activity on COX-2, an enzyme involved in inflammation and pain (Pal et al., 2003).

Anticancer Potential

The structural features of this compound suggest possible anticancer activities. Compounds with benzenesulfonamide moieties have been synthesized and shown to exhibit potent anticancer activities against various cancer cell lines. For instance, certain benzenesulfonamide derivatives demonstrated significant inhibitory effects against human carbonic anhydrase isoforms, which are relevant in cancer research due to their role in tumor progression and metastasis (Gul et al., 2016).

Neuroprotective Properties

Related compounds to this compound, like SB-399885, have shown promising neuroprotective properties. SB-399885, a potent 5-HT6 receptor antagonist, demonstrated cognitive enhancing properties in aged rat models, suggesting its potential application in treating disorders characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).